Cas no 2229651-74-3 (3-(4-ethylcyclohexyl)prop-2-en-1-amine)

• Product Name: 3-(4-ethylcyclohexyl)prop-2-en-1-amine
• CAS No: 2229651-74-3
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6030096
• PubChem ID: 165614508
• Update Time: 2025-07-20

3-(4-ethylcyclohexyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)prop-2-en-1-amine
• 2229651-74-3
• EN300-1809040

• Inchi： 1S/C11H21N/c1-2-10-5-7-11(8-6-10)4-3-9-12/h3-4,10-11H,2,5-9,12H2,1H3/b4-3+
• InChI Key： CZGVGODMCHJLRN-ONEGZZNKSA-N
• SMILES： NC/C=C/C1CCC(CC)CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-ethylcyclohexyl)prop-2-en-1-amine

Comprehensive Overview of 3-(4-ethylcyclohexyl)prop-2-en-1-amine (CAS No. 2229651-74-3): Properties, Applications, and Industry Insights

The compound 3-(4-ethylcyclohexyl)prop-2-en-1-amine (CAS No. 2229651-74-3) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique cyclohexyl backbone and prop-2-en-1-amine functional group, this chemical exhibits versatile reactivity, making it valuable for synthesizing advanced intermediates. Its ethylcyclohexyl moiety enhances lipophilicity, a property increasingly sought after in drug design for improved bioavailability.

Recent studies highlight the role of 3-(4-ethylcyclohexyl)prop-2-en-1-amine in developing targeted therapeutics, particularly in oncology and neurology. Researchers are exploring its potential as a building block for small-molecule inhibitors, leveraging its ability to modulate protein-protein interactions. The compound’s amine group allows for facile derivatization, aligning with the growing demand for structure-activity relationship (SAR) optimization in medicinal chemistry.

In material science, CAS 2229651-74-3 contributes to the synthesis of high-performance polymers. Its rigid cyclohexyl ring imparts thermal stability, while the allylamine segment enables cross-linking in epoxy resins and coatings. This dual functionality addresses industry needs for sustainable materials, a hot topic in green chemistry forums. Manufacturers are also investigating its use in liquid crystal displays (LCDs), where molecular alignment is critical.

From an analytical perspective, 3-(4-ethylcyclohexyl)prop-2-en-1-amine requires precise characterization via HPLC-MS and NMR spectroscopy. Purity thresholds exceeding 98% are often mandated for pharmaceutical applications, driving innovations in chromatographic separation techniques. Regulatory compliance, including REACH and ICH guidelines, further underscores the importance of rigorous quality control protocols for this compound.

The commercial landscape for CAS 2229651-74-3 reflects broader trends in fine chemical supply chains. With increasing demand from Asia-Pacific markets, suppliers are adopting continuous flow chemistry to scale production sustainably. Patent analyses reveal a 40% year-on-year growth in publications referencing this amine, signaling its expanding role in intellectual property (IP)-driven sectors like biologics and agrochemicals.

Environmental considerations are shaping the synthesis pathways for 3-(4-ethylcyclohexyl)prop-2-en-1-amine. Catalytic hydrogenation methods now replace traditional stoichiometric reductions, minimizing waste generation. Such advancements resonate with the Principles of Green Chemistry, particularly atom economy and safer solvents—a frequent search query among industrial chemists.

Future directions for this compound include exploration in bioconjugation techniques for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Its balanced logP value (predicted ~2.8) positions it as a candidate for blood-brain barrier penetration studies, a trending topic in CNS drug discovery. Collaborative efforts between academia and CROs are expected to unlock further applications of this multifunctional amine.